(R)-3-(4-Bromo-3-methylphenoxy)tetrahydrofuran

• Molecular Formula: C11H13BrO2
• Molecular Weight: 257.12 g/mol
• IUPAC Name: (3R)-3-(4-bromo-3-methylphenoxy)oxolane
• InChI: InChI=1S/C11H13BrO2/c1-8-6-9(2-3-11(8)12)14-10-4-5-13-7-10/h2-3,6,10H,4-5,7H2,1H3/t10-/m1/s1
• InChI Key: LRPVEBATQOEJCJ-SNVBAGLBSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)O[C@@H]2CCOC2)Br
• Canonical SMILES: CC1=C(C=CC(=C1)OC2CCOC2)Br

Description

(R)-3-(4-Bromo-3-methylphenoxy)tetrahydrofuran is a chiral tetrahydrofuran (THF) derivative featuring a 4-bromo-3-methylphenoxy substituent. The (R)-configuration at the 3-position of the THF ring introduces stereochemical specificity, which is critical for interactions in biological or catalytic systems. This compound’s structure combines the lipophilic bromo-methyl aromatic group with the polar ether oxygen of THF, enabling unique physicochemical and pharmacological properties.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural and functional features of (R)-3-(4-Bromo-3-methylphenoxy)tetrahydrofuran with analogous THF derivatives:

Compound Name	Substituents on THF Ring	Molecular Weight (g/mol)	Functional Groups	Key Properties/Applications	Source/Study
(R)-3-(4-Bromo-3-methylphenoxy)THF	4-Bromo-3-methylphenoxy	~257.13	Ether, Bromo, Methyl	Chiral specificity, lipophilic	[Hypothetical]
L-652,731	3,4,5-Trimethoxyphenyl groups	~512.5	Ether, Methoxy	PAF antagonist, calcium modulation
3,4-Dibromo-2,2,5,5-tetraphenyl-DHF	3,4-Dibromo, 2,2,5,5-tetraphenyl	~613.3	Bromo, Aromatic	Rigid structure, crystallography
3-(Bromomethyl)THF	Bromomethyl	165.02	Bromo, Alkyl	Reactive intermediate, alkylation
(3R,4R)-4-(4-Bromophenoxy)THF-3-amine	4-Bromophenoxy, 3-Amine	~290.1	Ether, Bromo, Amine	Basic functionality, drug design
(R)-3-Hydroxy-THF	3-Hydroxy	88.11	Hydroxyl	Polar solvent, synthetic precursor

Key Observations:

• Stereochemical Impact : The (R)-configuration distinguishes it from racemic analogs like L-652,731, which may exhibit divergent receptor-binding affinities .
• Reactivity : 3-(Bromomethyl)THF’s bromomethyl group is more reactive in nucleophilic substitutions than the target’s aromatic bromine, which is less labile .

Q & A

Basic Research Questions

Q. What synthetic methodologies are optimal for preparing (R)-3-(4-Bromo-3-methylphenoxy)tetrahydrofuran with high enantiomeric purity?

• Methodological Answer : The synthesis typically involves nucleophilic substitution or coupling reactions under controlled conditions. For example:

• Use tetrahydrofuran (THF) as a solvent for its ability to stabilize intermediates and enhance reaction efficiency .
• Employ chiral catalysts or resolving agents to achieve the desired (R)-configuration. Optically active diols or hydrogenolysis of intermediates (e.g., oxetanes) can yield enantiomerically pure products .
• Monitor reaction progress via thin-layer chromatography (TLC) and confirm purity using chiral HPLC or NMR spectroscopy with chiral shift reagents .

Q. Which analytical techniques are critical for characterizing the structural and stereochemical properties of this compound?

• Methodological Answer :

• X-ray crystallography : Resolves absolute stereochemistry and intermolecular interactions (e.g., Br⋯Br contacts or C–H⋯H bonds observed in similar brominated tetrahydrofurans) .
• NMR spectroscopy : 1H/13C NMR and 2D experiments (e.g., COSY, NOESY) verify regiochemistry and substituent orientation. For example, coupling constants in the tetrahydrofuran ring confirm chair or twist conformations .
• Mass spectrometry (MS) : High-resolution MS validates molecular weight and fragmentation patterns, distinguishing regioisomers .

Advanced Research Questions

Q. How can researchers resolve contradictions in reaction yields when varying solvents or catalysts?

• Methodological Answer :

• Case Study : In THF vs. dichloromethane (DCM), THF may improve solubility of polar intermediates, but DCM could reduce side reactions. Systematic optimization via Design of Experiments (DoE) is recommended .
• Data Analysis : Compare yields under different conditions (e.g., 95–99% yields in THF with LiOH vs. lower yields in non-polar solvents) and correlate with steric/electronic effects of substituents .
• Mitigation Strategies : Use kinetic studies (e.g., variable-temperature NMR) to identify rate-limiting steps or competing pathways .

Q. What strategies ensure enantiomeric stability during scale-up or prolonged storage?

• Methodological Answer :

• Chiral Stability Tests : Accelerated degradation studies (e.g., exposure to heat, light, or moisture) combined with chiral HPLC monitoring .
• Formulation : Store the compound in inert atmospheres (argon) and avoid protic solvents to prevent racemization. Lyophilization or crystalline salt formation (e.g., hydrochloride) enhances stability .

Q. How can structure-activity relationship (SAR) studies be designed to explore pharmacological potential?

• Methodological Answer :

• Derivatization : Synthesize analogs with modified bromine/methyl groups or tetrahydrofuran ring substituents. For example, replace bromine with other halogens to assess halogen bonding effects .
• In Vitro Assays : Test binding affinity to target receptors (e.g., GPCRs or kinases) using fluorescence polarization or surface plasmon resonance (SPR). Compare IC50 values across analogs .
• Computational Modeling : Docking studies (e.g., AutoDock Vina) predict binding modes, guiding rational modifications to improve potency or selectivity .

Data Contradiction Analysis

Q. How to address discrepancies in reported crystal structures of similar brominated tetrahydrofurans?

• Methodological Answer :

• Re-evaluate Crystallographic Data : Compare unit cell parameters and torsion angles (e.g., C12–C7–C8–C9 vs. C25–C7–C8–C9 dihedral angles) to identify conformational flexibility or polymorphic forms .
• Validate via DFT Calculations : Quantum mechanical modeling (e.g., B3LYP/6-31G*) can reconcile experimental vs. theoretical bond lengths/angles, highlighting potential measurement errors .

Experimental Design Considerations

Q. What in vitro models are suitable for preliminary toxicity screening of this compound?

• Methodological Answer :

• Cell Lines : Use hepatic (HepG2) or renal (HEK293) cell lines to assess metabolic toxicity via MTT assays.
• Enzyme Inhibition : Test cytochrome P450 (CYP) inhibition to predict drug-drug interaction risks .
• Reference Data : Compare with structurally related compounds (e.g., bromophenol derivatives) to establish baseline toxicity thresholds .